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Compound of Interest

Compound Name: (+)-Norpatchoulenol

Cat. No.: B191985

For immediate reference, treat (+)-Norpatchoulenol as a hazardous chemical waste. Do not
dispose of it down the drain or in regular trash. Due to its nature as a sesquiterpenoid alcohol,
it should be handled with care to prevent environmental release and ensure personnel safety.
This guide provides detailed procedures for the safe handling and disposal of (+)-
Norpatchoulenol in a laboratory setting.

Immediate Safety and Handling Precautions

Before handling (+)-Norpatchoulenol, it is crucial to be aware of its potential hazards. While a
specific Safety Data Sheet (SDS) for (+)-Norpatchoulenol is not readily available, data from
related compounds like those in Patchouli Essential Oil suggest it may be an aspiration hazard
and toxic to aquatic life with long-lasting effects[1][2][3].

Personal Protective Equipment (PPE):

Gloves: Wear nitrile or other chemical-resistant gloves.

Eye Protection: Use safety goggles or glasses.

Lab Coat: A standard laboratory coat is required to protect from splashes.

Ventilation: Handle (+)-Norpatchoulenol in a well-ventilated area or a chemical fume hood
to avoid inhalation of any potential vapors[4][5].
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Waste Segregation and Collection

Proper segregation of chemical waste is critical for safe and compliant disposal. (+)-
Norpatchoulenol waste should be categorized as non-halogenated organic waste.

e Waste Containers: Use a designated, properly labeled hazardous waste container. The
container must be made of a material compatible with organic compounds (e.g., glass or
polyethylene) and have a secure, tight-fitting lid[6][7].

e Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "(+)-Norpatchoulenol," and any known hazards (e.g., "Flammable,"
"Toxic"). If it is a solution, list all chemical constituents and their approximate percentages|6].

o Compatibility: Do not mix (+)-Norpatchoulenol waste with incompatible materials such as
strong oxidizing agents[6]. It can be combined with other non-halogenated organic solvent
wastes[7][8].

Step-by-Step Disposal Procedure

Follow these steps for the collection and temporary storage of (+)-Norpatchoulenol waste
within the laboratory, pending pickup by your institution's Environmental Health and Safety
(EHS) department.

o Prepare the Waste Container:
o Obtain a suitable hazardous waste container from your institution's EHS or stockroom.

o Affix a hazardous waste label to the container. Fill in all required information, including the
accumulation start date.

e Transferring Waste:
o Perform all transfers of (+)-Norpatchoulenol waste inside a chemical fume hood.

o Carefully pour or transfer the waste into the designated container, using a funnel if
necessary to avoid spills.
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o Securely close the container lid immediately after adding waste. Hazardous waste
containers must remain closed except when adding or removing waste[6][9].

o Decontaminating Empty Containers:

[¢]

If the original (+)-Norpatchoulenol container is to be disposed of as regular trash, it must
be thoroughly decontaminated.

[¢]

Rinse the empty container three times with a suitable solvent (e.g., ethanol or acetone).

[e]

The rinseate must be collected and disposed of as hazardous waste in your non-
halogenated organic waste container[8][9].

[e]

After triple-rinsing, deface or remove the original label and dispose of the container
according to institutional guidelines for clean glassware or plastic[3][9].

e Storage in the Laboratory:

o Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)
[6]. This area should be at or near the point of generation and under the control of
laboratory personnel.

o Ensure the container is stored in secondary containment to catch any potential leaks.
o Do not accumulate more than 55 gallons of hazardous waste in your SAA[8][9].
e Arranging for Final Disposal:

o Once the waste container is full, or if you are approaching the storage time limit set by
regulations (often 90 days for large quantity generators), arrange for a waste pickup([7].

o Contact your institution's EHS or equivalent department to schedule the collection of the
hazardous waste. Do not transport hazardous waste yourself[9].

Quantitative Data Summary
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Property Value Source
) Biosynth[10],
Chemical Formula C14H220 _
ChemicalBook[11]
) Biosynth[10],
Molecular Weight 206.32 g/mol )
ChemicalBook[11]
] The Good Scents
Flash Point (est.) 114.30 °C (238.00 °F)
Company[12]
Recommended Storage 2°C-8°C Biosynth[10]
- The Good Scents
Water Solubility (est.) 180.6 mg/L @ 25 °C

Company[12]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of (+)-Norpatchoulenol.
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Caption: Workflow for the safe disposal of (+)-Norpatchoulenol waste in a lab setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. amphora-aromatics.com [amphora-aromatics.com]
e 2. biolandes.com [biolandes.com]

¢ 3. cdn.caymanchem.com [cdn.caymanchem.com]

e 4. scienceready.com.au [scienceready.com.au]

o 5. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC
Chemistry [hscprep.com.au]

e 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

e 7. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

e 8. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

e 9. vumc.org [vumc.org]

e 10. (+)-Norpatchoulenol | 41429-52-1 | FN162420 | Biosynth [biosynth.com]
e 11. (+)-Norpatchoulenol CAS#: 41429-52-1 [m.chemicalbook.com]

e 12. norpatchoulenol, 41429-52-1 [thegoodscentscompany.com]

« To cite this document: BenchChem. [Proper Disposal of (+)-Norpatchoulenol: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191985#norpatchoulenol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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